![molecular formula C20H22ClFN2O B6041590 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine](/img/structure/B6041590.png)
1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine, also known as TFMPP, is a synthetic compound that has been widely studied for its potential therapeutic applications. TFMPP belongs to the class of piperazine derivatives, which have been found to exhibit various biological activities, including antipsychotic, anxiolytic, and analgesic effects.
Mechanism of Action
The exact mechanism of action of 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine is not fully understood, but it is believed to act on the serotonergic system in the brain. Specifically, 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine has been found to bind to the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine has been found to exhibit various biochemical and physiological effects in animal models. These effects include the modulation of neurotransmitter release, the regulation of ion channel activity, and the inhibition of enzyme activity. Additionally, 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine has also been found to exhibit cardiovascular effects, including changes in blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine in lab experiments is that it is a well-characterized compound with a known mechanism of action. Additionally, 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine in lab experiments is that it has been found to exhibit some toxicity at high doses, which may limit its potential therapeutic applications.
Future Directions
There are several future directions for research on 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine. One area of interest is the development of more selective compounds that target specific serotonin receptors, which may lead to the development of more effective treatments for anxiety and other psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine and its potential therapeutic applications. Finally, more studies are needed to determine the safety and toxicity of 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine in humans, which will be essential for its eventual clinical use.
Synthesis Methods
1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine can be synthesized through a multi-step process that involves the reaction of 2-chloro-4-fluorobenzyl chloride with 3-phenylpropanoic acid, followed by the coupling with piperazine. The final product is purified through recrystallization to obtain a white crystalline powder.
Scientific Research Applications
1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine has been extensively studied for its potential therapeutic applications in various areas of medicine. One of the most promising areas of research is in the treatment of anxiety disorders, where 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine has been found to exhibit anxiolytic effects in animal models. Additionally, 1-(2-chloro-4-fluorobenzyl)-4-(3-phenylpropanoyl)piperazine has also been studied for its potential use in the treatment of schizophrenia, where it has been found to exhibit antipsychotic effects.
properties
IUPAC Name |
1-[4-[(2-chloro-4-fluorophenyl)methyl]piperazin-1-yl]-3-phenylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClFN2O/c21-19-14-18(22)8-7-17(19)15-23-10-12-24(13-11-23)20(25)9-6-16-4-2-1-3-5-16/h1-5,7-8,14H,6,9-13,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUUBCMDLGDCHTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=C(C=C(C=C2)F)Cl)C(=O)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.